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Esprocarb: A Technical Guide to a
Thiocarbamate Herbicide
An In-depth Review of the History, Development, and Mode of Action of S-Benzyl ethyl(sec-

butyl)thiocarbamate

Introduction
Esprocarb, a selective thiocarbamate herbicide, has been a notable component in weed

management strategies, particularly in paddy rice cultivation. Introduced in Japan in 1988, it

provides effective pre- and post-emergence control of annual grasses and some broadleaf

weeds. This technical guide delves into the history, development, chemical properties, mode of

action, synthesis, and biological and environmental fate of Esprocarb, offering a

comprehensive resource for researchers and professionals in the agricultural sciences.

History and Development
The development of thiocarbamate herbicides dates back to the mid-20th century, with

extensive research into their selective herbicidal properties. Esprocarb, chemically known as

S-benzyl ethyl(sec-butyl)thiocarbamate, emerged from this lineage of research.
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1980s: Intensive research and development of thiocarbamate herbicides with improved

efficacy and crop safety.

1985: Initial field trials of Esprocarb mixtures began in Japan, showing promise for

controlling problematic weeds like cockspur grass (Echinochloa crus-galli) in paddy rice.[1]

1988: Official introduction of Esprocarb in the Japanese market.[1]

While a specific, singular "original" patent for the invention of Esprocarb is not readily available

in public databases, its development is encompassed within the broader patent literature for

thiocarbamate synthesis and herbicidal applications from that era. Patents from the 1980s

describe processes for preparing various thiocarbamates, including structures closely related to

Esprocarb, for use as herbicides.

Chemical and Physical Properties
Esprocarb is a chiral molecule, with the commercial product typically being a racemic mixture.

[2] Its chemical and physical properties are summarized in the table below.

Property Value

IUPAC Name S-benzyl ethyl(sec-butyl)thiocarbamate

CAS Registry Number 85785-20-2

Chemical Formula C₁₅H₂₃NOS

Molar Mass 265.42 g/mol

Appearance Yellowish liquid

Boiling Point 135 °C

Melting Point 25 °C

Water Solubility 4.9 mg/L

Vapor Pressure 10.1 mPa

Log P (octanol-water) 4.1
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Mode of Action
Esprocarb is classified as a Group 15 (WSSA) or Group K3 (HRAC) herbicide.[1] Its primary

mode of action is the inhibition of very-long-chain fatty acid (VLCFA) synthesis. VLCFAs are

crucial components of plant cell membranes, cuticular waxes, and suberin. By inhibiting their

synthesis, Esprocarb disrupts cell division and shoot and root development in susceptible

weeds, ultimately leading to their death.

The specific target of thiocarbamate herbicides is believed to be one or more of the elongase

enzymes involved in the VLCFA biosynthesis pathway. This inhibition leads to an accumulation

of shorter-chain fatty acids and a depletion of the essential VLCFAs.

Site of Action

Acetyl-CoA Malonyl-CoAACCasa C16/C18 Fatty AcidsFAS VLCFAs (C20-C24)Elongase Complex Waxes, Suberin, etc.

Elongase ComplexEsprocarb Inhibition

Click to download full resolution via product page

Inhibition of the VLCFA Elongase Complex by Esprocarb.

Synthesis of Esprocarb
The synthesis of Esprocarb is a multi-step process that involves the formation of a

thiocarbamate functional group. A general synthetic route is outlined below:
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Starting Materials

sec-Butylamine N-ethyl-sec-butylamine+ Ethylating Agent Thiocarbamate Intermediate+ Phosgene or equivalent Esprocarb+ Benzyl halide

Ethylating Agent

Phosgene or equivalent

Benzyl halide

Click to download full resolution via product page

Generalized Synthetic Pathway for Esprocarb.

Experimental Protocol for Synthesis (General):

A detailed, proprietary synthesis protocol is not publicly available. However, a general

laboratory-scale synthesis of a thiocarbamate like Esprocarb would typically involve the

following steps:

N-Alkylation: Reaction of sec-butylamine with an ethylating agent (e.g., ethyl bromide) under

basic conditions to form N-ethyl-sec-butylamine.

Thiocarbamoylation: The resulting secondary amine is then reacted with a thiocarbonylating

agent, such as thiophosgene or carbon disulfide in the presence of a base, to form a

dithiocarbamate salt.

S-Alkylation: The dithiocarbamate salt is subsequently reacted with a benzyl halide (e.g.,

benzyl chloride) to yield the final product, Esprocarb.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1220993?utm_src=pdf-body-img
https://www.benchchem.com/product/b1220993?utm_src=pdf-body
https://www.benchchem.com/product/b1220993?utm_src=pdf-body
https://www.benchchem.com/product/b1220993?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The reaction is typically carried out in an organic solvent, and the product is purified using

techniques such as distillation or chromatography.

Herbicidal Efficacy
Esprocarb is primarily used for the control of annual grasses in paddy rice. Its efficacy can be

influenced by factors such as weed species, growth stage, application timing, and

environmental conditions.

Table of Herbicidal Spectrum (Qualitative):

Weed Species Common Name Efficacy

Echinochloa crus-galli Barnyardgrass Excellent

Cyperus difformis Smallflower umbrella sedge Good

Monochoria vaginalis Pickerelweed Good

Scirpus juncoides Japanese bulrush Moderate

Rotala indica Indian toothcup Moderate

Quantitative efficacy data, such as EC₅₀ (half maximal effective concentration) or GR₅₀ (50%

growth reduction), are highly dependent on the specific experimental conditions.

Experimental Protocol for Efficacy Testing (Greenhouse):

Plant Material: Grow target weed species in pots containing a suitable soil mix under

controlled greenhouse conditions (e.g., 25/20°C day/night temperature, 16-hour

photoperiod).

Herbicide Application: Apply Esprocarb at a range of concentrations when the weeds have

reached a specific growth stage (e.g., 2-3 leaf stage). Application can be done using a

laboratory track sprayer to ensure uniform coverage.

Data Collection: After a set period (e.g., 14-21 days), assess the herbicidal effect by

measuring parameters such as plant height, fresh weight, or dry weight. Visual injury ratings

can also be recorded.
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Data Analysis: Use the collected data to calculate dose-response curves and determine EC₅₀

or GR₅₀ values.

Experimental Steps

Weed Propagation

Herbicide Application

Incubation

Data Collection

Data Analysis

Efficacy Determination (EC50/GR50)

Click to download full resolution via product page

Workflow for Herbicide Efficacy Testing.

Metabolism and Environmental Fate
The persistence and degradation of Esprocarb in the environment are critical factors in its

overall risk assessment.
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Metabolism in Plants:

In tolerant plants, Esprocarb is metabolized into less phytotoxic compounds. The primary

metabolic pathways involve oxidation and conjugation. The sec-butyl and ethyl groups on the

nitrogen atom and the benzyl group are susceptible to hydroxylation, followed by conjugation

with sugars (glycosylation) to form water-soluble, non-toxic metabolites.

Metabolism in Soil:

Microbial degradation is the primary route of Esprocarb dissipation in soil. The thiocarbamate

linkage is susceptible to hydrolysis, leading to the formation of N-ethyl-sec-butylamine, benzyl

mercaptan, and carbon dioxide. These degradation products are further metabolized by soil

microorganisms. The half-life of Esprocarb in soil is reported to be approximately 50 days,

indicating moderate persistence.[1]

Toxicology
The toxicological profile of Esprocarb has been evaluated in various organisms.

Table of Toxicological Data:

Test Organism Endpoint Value

Rat (oral) LD₅₀ >2000 mg/kg

Rat (dermal) LD₅₀ >2000 mg/kg

Fish (96h) LC₅₀ 1.52 mg/L

Birds LD₅₀ >2000 mg/kg

Esprocarb exhibits low acute toxicity to mammals and birds. However, it is moderately toxic to

fish.

Conclusion
Esprocarb has played a significant role in weed management, particularly in rice cultivation in

Japan. Its mode of action as a VLCFA synthesis inhibitor provides effective control of key grass
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weeds. Understanding its chemical properties, synthesis, biological activity, and environmental

fate is crucial for its responsible and effective use in agriculture. Further research into the

specific molecular interactions with elongase enzymes and the development of more detailed

metabolic pathways will continue to enhance our knowledge of this important herbicide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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